Cas no 2228149-06-0 (O-{1-(2-chloro-5-methylphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2-chloro-5-methylphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228149-06-0
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6042555
• PubChem ID: 165636567
• Update Time: 2025-06-18

O-{1-(2-chloro-5-methylphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-chloro-5-methylphenyl)cyclopropylmethyl}hydroxylamine
• O-{[1-(2-chloro-5-methylphenyl)cyclopropyl]methyl}hydroxylamine
• 2228149-06-0
• EN300-1980392

• Inchi： 1S/C11H14ClNO/c1-8-2-3-10(12)9(6-8)11(4-5-11)7-14-13/h2-3,6H,4-5,7,13H2,1H3
• InChI Key： KLKKPZIPGVAOTH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C1(CON)CC1

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(2-chloro-5-methylphenyl)cyclopropylmethyl}hydroxylamine

Introduction to O-{1-(2-chloro-5-methylphenyl)cyclopropylmethyl}hydroxylamine (CAS No: 2228149-06-0)

O-{1-(2-chloro-5-methylphenyl)cyclopropylmethyl}hydroxylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228149-06-0, represents a unique structural motif that combines a cyclopropylmethyl group with a hydroxylamine moiety, linked through an oxygen atom. The presence of a 2-chloro-5-methylphenyl substituent further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structural features of O-{1-(2-chloro-5-methylphenyl)cyclopropylmethyl}hydroxylamine make it particularly interesting for medicinal chemistry. The cyclopropyl ring is known for its ability to enhance metabolic stability and binding affinity, while the hydroxylamine group is a versatile functional handle that can participate in various chemical transformations. These properties have positioned this compound as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting specific biological pathways. O-{1-(2-chloro-5-methylphenyl)cyclopropylmethyl}hydroxylamine has been explored as a potential lead compound in this context. Its unique structural framework allows for selective interaction with biological targets, making it an attractive scaffold for drug discovery. Specifically, studies have indicated that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory and metabolic disorders.

The 2-chloro-5-methylphenyl substituent plays a crucial role in determining the pharmacological properties of O-{1-(2-chloro-5-methylphenyl)cyclopropylmethyl}hydroxylamine. This moiety is known to influence both the solubility and binding affinity of the compound, which are critical factors in drug design. Additionally, the chlorine atom provides a site for further functionalization, enabling chemists to modify the molecule and optimize its pharmacokinetic profile.

Recent advancements in computational chemistry have further enhanced the understanding of O-{1-(2-chloro-5-methylphenyl)cyclopropylmethyl}hydroxylamine's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several protein receptors, suggesting its potential as an inhibitor or modulator of these pathways. These findings have opened up new avenues for research and development, particularly in the area of precision medicine.

The synthesis of O-{1-(2-chloro-5-methylphenyl)cyclopropylmethyl}hydroxylamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the cyclopropylmethyl group followed by the introduction of the hydroxylamine moiety. Advanced techniques such as transition metal catalysis have been employed to streamline these reactions, making the process more efficient and scalable.

In conclusion, O-{1-(2-chloro-5-methylphenyl)cyclopropylmethyl}hydroxylamine (CAS No: 2228149-06-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an excellent candidate for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.